Cas no 887461-99-6 (3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 887461-99-6
• MF: C₂₀H₁₉ClN₄O₂
• MW: 382.843463182449
• CID: 6071325
• PubChem ID: 20878761
• Update Time: 2025-10-31

3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[[4-(2-chlorophenyl)-1-piperazinyl]carbonyl]-7-methyl-
• 887461-99-6
• F2529-0090
• 3-(4-(2-chlorophenyl)piperazine-1-carbonyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• AKOS001863158
• 3-[4-(2-chlorophenyl)piperazine-1-carbonyl]-7-methylpyrido[1,2-a]pyrimidin-4-one
• SR-01000021218-1
• CCG-136685
• 3-[4-(2-chlorophenyl)piperazine-1-carbonyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• SR-01000021218

• Inchi： 1S/C20H19ClN4O2/c1-14-6-7-18-22-12-15(20(27)25(18)13-14)19(26)24-10-8-23(9-11-24)17-5-3-2-4-16(17)21/h2-7,12-13H,8-11H2,1H3
• InChI Key： MEPXMDWUJOMVTP-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CN1C(=O)C(C(N1CCN(C3=CC=CC=C3Cl)CC1)=O)=CN=2

Computed Properties

• Exact Mass: 382.1196536g/mol
• Monoisotopic Mass: 382.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 595.4±60.0 °C(Predicted)
• pka: 2.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one

Recent Advances in the Study of 3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one (CAS: 887461-99-6)

The compound 3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one (CAS: 887461-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique piperazine and pyridopyrimidinone scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 887461-99-6, emphasizing its efficient production through a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the compound's structural versatility, which allows for modifications to enhance its bioavailability and target specificity. These advancements in synthesis have paved the way for further pharmacological evaluations.

Pharmacological investigations have revealed that 887461-99-6 exhibits high affinity for serotonin and dopamine receptors, making it a candidate for treating neuropsychiatric conditions such as schizophrenia and depression. In vitro and in vivo studies demonstrated its ability to modulate neurotransmitter release and receptor binding, with minimal off-target effects. Notably, its selectivity for the 5-HT2A receptor subtype suggests potential applications in managing hallucinations and cognitive impairments.

In the field of oncology, preliminary studies have indicated that 887461-99-6 may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways, including the PI3K/AKT/mTOR cascade. A 2024 study in Cancer Research reported that the compound induced apoptosis in glioblastoma cells, with a synergistic effect observed when combined with conventional chemotherapeutic agents. These findings underscore its potential as an adjunct therapy in cancer treatment.

Despite these promising results, challenges remain in the clinical translation of 887461-99-6. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Ongoing studies are investigating prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. The compound's unique chemical structure and multifaceted pharmacological effects position it as a valuable lead molecule for further drug development.

In conclusion, 3-4-(2-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one (887461-99-6) represents a compelling area of research in chemical biology and medicine. Its dual applications in CNS disorders and oncology highlight its versatility, while recent advancements in synthesis and mechanistic understanding provide a solid foundation for future studies. Continued exploration of this compound may yield novel therapeutic agents with significant clinical impact.